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Compound of Interest

Compound Name: (Z)-11-Hexadecenyl acetate

Cat. No.: B107311 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

(Z)-11-Hexadecenyl acetate is a pivotal semiochemical in the chemical communication

landscape of numerous Lepidoptera species, primarily functioning as a female-emitted sex

pheromone to attract conspecific males. This technical guide provides an in-depth exploration

of the natural sources, biosynthesis, and detection of this compound, presenting quantitative

data, detailed experimental protocols, and visual representations of the underlying biological

pathways and analytical workflows.

Quantitative Analysis of (Z)-11-Hexadecenyl Acetate
Across Lepidoptera Species
The production of (Z)-11-Hexadecenyl acetate varies significantly among different Lepidoptera

species, both in absolute quantity and as a relative component of a more complex pheromone

blend. The following table summarizes quantitative data from several key species, offering a

comparative overview for researchers.
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Species Family
Quantity of (Z)-11-
Hexadecenyl
acetate (ng/female)

Pheromone Blend
Composition and
Ratio

Acrolepiopsis

nagaimo
Acrolepiidae 1.8[1][2]

(Z)-11-Hexadecenyl

acetate, (Z)-11-

Hexadecenal, (Z)-11-

Hexadecen-1-ol

(Ratio: 75:25:variable)

[1]

Plutella xylostella Plutellidae
Variable, part of a

blend

(Z)-11-Hexadecenal,

(Z)-11-Hexadecenyl

acetate, (Z)-11-

Hexadecen-1-ol

(Ratios vary

geographically, e.g.,

8:100:18 or 10:90:1)

[3][4]

Sesamia inferens Noctuidae

Not explicitly

quantified as a

standalone value, part

of a blend

(Z)-11-Hexadecenyl

acetate, (Z)-11-

Hexadecenol, (Z)-11-

Hexadecenal

(Preferred blend ratio:

4:1:0.1)[5]

Heliothis subflexa Noctuidae
Variable, part of a

complex blend

Includes (Z)-11-

Hexadecenyl acetate

along with other

acetates, aldehydes,

and an alcohol.[6][7]

Scirpophaga

incertulas
Pyralidae Traces detected

Present in ovipositor

washings along with

other major

components.[8]
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Biosynthesis of (Z)-11-Hexadecenyl Acetate
The biosynthesis of (Z)-11-Hexadecenyl acetate in moths is a multi-step enzymatic process

that typically originates from a common fatty acid precursor, palmitic acid (a 16-carbon

saturated fatty acid). The key enzymatic step is the introduction of a double bond at the delta-

11 position, followed by reduction and acetylation.

Palmitic Acid (16:0) (Z)-11-Hexadecenoic AcidΔ11-Desaturase (Z)-11-Hexadecen-1-olFatty Acyl-CoA Reductase (Z)-11-Hexadecenyl AcetateAcetyltransferase

Click to download full resolution via product page

Biosynthetic pathway of (Z)-11-Hexadecenyl Acetate.

Experimental Protocols
Pheromone Gland Extraction
This protocol outlines the standard procedure for excising and extracting pheromones from the

abdominal glands of female moths.

Materials:

Virgin female moths (2-3 days old)

Dissecting scissors and fine forceps

Stereomicroscope

Glass vials with Teflon-lined caps

Hexane (HPLC grade)

Internal standard (e.g., pentadecane)

Procedure:

Anesthetize a virgin female moth by chilling it on ice or using CO2.
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Under a stereomicroscope, carefully excise the last two abdominal segments containing the

pheromone gland using fine dissecting scissors.

Immediately place the excised gland into a glass vial containing a known volume of hexane

(e.g., 100 µL) and a known amount of internal standard.

Allow the extraction to proceed for at least 30 minutes at room temperature.

Carefully remove the gland tissue from the vial.

The resulting extract is now ready for analysis by Gas Chromatography-Mass Spectrometry

(GC-MS).
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Start: Anesthetize Moth

Excise Pheromone Gland

Extract in Hexane with Internal Standard

Remove Gland Tissue

End: Extract Ready for GC-MS

 

Inject Pheromone Extract

Separation on GC Column

Electron Impact Ionization

Mass Spectrometry Detection

Data Analysis: Identification & Quantification
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Pheromone Molecule
((Z)-11-Hexadecenyl Acetate)

Pheromone Binding Protein (PBP)

Binding in Sensillar Lymph

Pheromone Receptor (PR)

Transport and Delivery

Olfactory Receptor Neuron (ORN) Membrane

Signal Transduction Cascade
(e.g., Ion Channel Opening)

Activation

Action Potential Generation

Signal Transmission to Antennal Lobe of Brain

Behavioral Response
(e.g., Upwind Flight)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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